Cas no 252378-66-8 (T-Boc-Aminoxy-Peg3-Alcohol)

T-Boc-Aminoxy-Peg3-Alcohol is a protected polyethylene glycol (PEG) derivative featuring a tert-butoxycarbonyl (T-Boc) group and an aminoxy functional group. The compound’s key advantages include its solubility in common organic solvents, facilitated by the PEG3 spacer, and the orthogonally protected aminoxy moiety, which enables selective conjugation under mild conditions. The T-Boc group provides stability during synthetic manipulations while allowing deprotection under acidic conditions for further functionalization. This reagent is particularly useful in bioconjugation, peptide synthesis, and polymer chemistry, where controlled reactivity and water solubility are required. Its well-defined structure and purity make it suitable for precise applications in pharmaceutical and materials science research.

T-Boc-Aminoxy-Peg3-Alcohol structure

Product Name:T-Boc-Aminoxy-Peg3-Alcohol

CAS No:252378-66-8

MF:C₁₁H₂₃NO₆

MW:265.303424119949

CID:1424651

PubChem ID:15890145

Update Time:2025-06-08

T-Boc-Aminoxy-Peg3-Alcohol Chemical and Physical Properties

Names and Identifiers

- 3,6,9-Trioxa-2-azaundecanoic acid, 11-hydroxy-, 1,1-dimethylethylester
- t-Boc-Aminoxy-PEG3-alcohol
- Boc-Aminooxy-PEG3-alcohol
- Boc-Aminoxy-PEG3-OH
- t-Boc-Aminooxy-PEG3-alcohol
- Reaxys ID: 8555764
- 3,6,9-Trioxa-2-azaundecanoic acid, 11-hydroxy-, 1,1-dimethylethyl ester
- Boc-Aminooxy-PEG3
- SCHEMBL5494911
- BP-22304
- tert-butyl (2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)carbamate
- HY-140422
- CS-0115391
- tert-butyl N-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]carbamate
- AKOS040742666
- 252378-66-8
- DA-67965
- C70732
- CKA37866
- TERT-BUTYL N-{2-[2-(2-HYDROXYETHOXY)ETHOXY]ETHOXY}CARBAMATE
- T-Boc-Aminoxy-Peg3-Alcohol
- Inchi： 1S/C11H23NO6/c1-11(2,3)18-10(14)12-17-9-8-16-7-6-15-5-4-13/h13H,4-9H2,1-3H3,(H,12,14)
- InChI Key： MSPPJFIQLDPGQQ-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NOCCOCCOCCO

Computed Properties

Exact Mass: 265.15253745g/mol
Monoisotopic Mass: 265.15253745g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 11
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 86.2Å²

T-Boc-Aminoxy-Peg3-Alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22304-500mg	t-Boc-Aminooxy-PEG3-alcohol	252378-66-8	98%	500mg	6127CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22304-5g	t-Boc-Aminooxy-PEG3-alcohol	252378-66-8	98%	5g	25650CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22304-1g	t-Boc-Aminooxy-PEG3-alcohol	252378-66-8	98%	1g	10830CNY	2021-05-07
TRC	B630413-10mg	T-Boc-Aminoxy-Peg3-Alcohol	252378-66-8		10mg	$ 70.00	2022-06-07
TRC	B630413-50mg	T-Boc-Aminoxy-Peg3-Alcohol	252378-66-8		50mg	$ 230.00	2022-06-07
TRC	B630413-100mg	T-Boc-Aminoxy-Peg3-Alcohol	252378-66-8		100mg	$ 365.00	2022-06-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22304-5g	t-Boc-Aminooxy-PEG3-alcohol	252378-66-8	98%	5g	25650.0CNY	2021-07-13
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